Cas no 2228932-05-4 (3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2-methylpropanoic acid
• CAS No: 2228932-05-4
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 6108495
• PubChem ID: 165665633
• Update Time: 2025-10-30

3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2-methylpropanoic acid
• 3-(5-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)-2-methylpropanoic acid
• 2228932-05-4
• EN300-1883221

• Inchi： 1S/C15H20FNO4/c1-9(13(18)19)7-10-8-11(5-6-12(10)16)17-14(20)21-15(2,3)4/h5-6,8-9H,7H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： RQEJHYUQIIZSOM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CC(C(=O)O)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2-methylpropanoic acid

Comprehensive Introduction to 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2-methylpropanoic acid (CAS No. 2228932-05-4)

In the realm of pharmaceutical intermediates and fine chemicals, 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2-methylpropanoic acid (CAS 2228932-05-4) has garnered significant attention due to its structural uniqueness and potential applications. This compound, characterized by its tert-butoxycarbonyl (Boc) protected amine and fluorophenyl moiety, serves as a critical building block in drug discovery, particularly for targeted therapies. Researchers and manufacturers are increasingly exploring its utility in peptide synthesis, small molecule inhibitors, and bioconjugation, aligning with the growing demand for precision medicine.

The molecular structure of 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2-methylpropanoic acid features a 2-methylpropanoic acid backbone linked to a fluorinated aromatic ring, which enhances its stability and bioavailability. The presence of the Boc group offers reversible protection for the amine functionality, a strategy widely adopted in solid-phase peptide synthesis (SPPS). This attribute makes the compound invaluable for developing protease-resistant peptides and GPCR-targeted drugs, addressing current challenges in metabolic disease and oncology research.

Recent trends in AI-driven drug design and high-throughput screening (HTS) have further amplified interest in CAS 2228932-05-4. Computational models highlight its compatibility with enzyme active sites, particularly those involving kinase inhibition. A 2023 study noted its potential as a scaffold for allosteric modulators, a hot topic in neurodegenerative disease therapeutics. Such applications resonate with frequent search queries like "Boc-protected fluorophenyl compounds in drug development" or "role of fluorine in medicinal chemistry", underscoring its relevance in modern pharmacology.

Synthetic routes to 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-2-methylpropanoic acid typically involve Pd-catalyzed cross-coupling or microwave-assisted hydrolysis, methods favored for their atom economy and scalability. Analytical techniques such as HPLC-MS and NMR confirm its high purity (>98%), a prerequisite for regulatory compliance in GMP manufacturing. These protocols align with industry demands for green chemistry solutions, another trending search term among synthetic chemists.

From a commercial perspective, the compound’s patent landscape reveals strategic filings by biotech startups and pharmaceutical giants, particularly for inflammatory bowel disease (IBD) applications. Its logP value (predicted ~2.1) and hydrogen bond acceptors (5) position it favorably in Lipinski’s Rule of Five analyses, a frequent focus of druglikeness discussions online. Such data-driven insights cater to audiences searching for "fluorinated Boc-amino acid derivatives" or "methylpropanoic acid applications."

In conclusion, CAS 2228932-05-4 exemplifies the intersection of structural ingenuity and therapeutic potential. As the scientific community prioritizes fragment-based drug discovery and covalent inhibitors, this compound’s versatility ensures its prominence in both literature and laboratory workflows. Future research may explore its prodrug derivatization or biodegradable linker capabilities, further expanding its footprint in personalized medicine.